molecular formula C11H13NO6 B8322637 Ethyl 4-[ethoxy(oxo)acetyl]-5-methylisoxazole-3-carboxylate

Ethyl 4-[ethoxy(oxo)acetyl]-5-methylisoxazole-3-carboxylate

Cat. No.: B8322637
M. Wt: 255.22 g/mol
InChI Key: WLVRERDAOZUYKQ-UHFFFAOYSA-N
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Description

Ethyl 4-[ethoxy(oxo)acetyl]-5-methylisoxazole-3-carboxylate is a useful research compound. Its molecular formula is C11H13NO6 and its molecular weight is 255.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO6

Molecular Weight

255.22 g/mol

IUPAC Name

ethyl 4-(2-ethoxy-2-oxoacetyl)-5-methyl-1,2-oxazole-3-carboxylate

InChI

InChI=1S/C11H13NO6/c1-4-16-10(14)8-7(6(3)18-12-8)9(13)11(15)17-5-2/h4-5H2,1-3H3

InChI Key

WLVRERDAOZUYKQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NOC(=C1C(=O)C(=O)OCC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a well stirred solution of sodium methoxide (10.5 g, 0.15 mol) in 100 mL of dry ethanol, diethyl oxalate (21 mL, 0.15 mol) was added dropwise and the mixture was warmed to 45° C. Then dry acetone (45 mL, 0.60 mol) was added and after 30 min the final mixture was refluxed for 3 hours and stirred at room temperature overnight. Finally solvent was removed and 100 mL of fresh dry ethanol were added. The mixture was cooled to, 0° C. and a solution of ethyl chloro(hydroximino)acetate (27.2 g, 0.18 mol) in 25 mL of dry ethanol was added dropwise. Then it was stirred at 0° C. for 30 min and at room temperature for 3 days. Finally solvent was removed and the crude thus obtained was partitioned between ethyl acetate and water. It was dried and solvent removed to yield the desired product (90%) as an orange oil.
Name
sodium methoxide
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
21 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
45 mL
Type
reactant
Reaction Step Two
[Compound]
Name
final mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
27.2 g
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
solvent
Reaction Step Three
Yield
90%

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